Cas no 1032114-81-0 ((1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride)

(1S)-1-(2,4-Dimethylphenyl)propan-1-amine hydrochloride is a chiral amine derivative with a defined stereochemical configuration, making it valuable for asymmetric synthesis and pharmaceutical applications. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its structural features, including the 2,4-dimethylphenyl group, contribute to its utility as an intermediate in the synthesis of bioactive compounds, particularly in the development of enantioselective catalysts or receptor-targeting molecules. The high purity and consistent stereochemistry ensure reproducibility in research and industrial processes. This compound is typically used under controlled conditions, with applications in medicinal chemistry and fine chemical synthesis.
(1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride structure
1032114-81-0 structure
Product Name:(1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride
CAS No:1032114-81-0
MF:C11H18ClN
MW:199.720322132111
MDL:MFCD12757588
CID:1030341
PubChem ID:53484749
Update Time:2025-10-30

(1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(2,4-Dimethylphenyl)propan-1-amine hydrochloride
    • (1S)-1-(2,4-dimethylphenyl)propan-1-amine,hydrochloride
    • (1S)-1-(2,4-DIMETHYLPHENYL)PROPYLAMINE-HCl
    • [(1S)-1-(2,4-dimethylphenyl)propyl]amine hydrochloride
    • AX8255588
    • (1S)-1-(2,4-Dimethylphenyl)propan-1-amine--hydrogen chloride (1/1)
    • (1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride
    • (1S)-1-(2,4-DIMETHYLPHENYL)PROPYLAMINE HCl
    • (S)-1-(2,4-DIMETHYLPHENYL)PROPAN-1-AMINE HCL
    • DS-019078
    • DTXSID10704188
    • Y10891
    • 1032114-81-0
    • AS-69539
    • CS-0196464
    • AKOS015923085
    • (S)-1-(2,4-Dimethylphenyl)propan-1-aminehydrochloride
    • (1S)-1-(2,4-DIMETHYLPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
    • MDL: MFCD12757588
    • Inchi: 1S/C11H17N.ClH/c1-4-11(12)10-6-5-8(2)7-9(10)3;/h5-7,11H,4,12H2,1-3H3;1H/t11-;/m0./s1
    • InChI Key: IBRGHVMFMQNILO-MERQFXBCSA-N
    • SMILES: Cl.N[C@@H](CC)C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 199.1127773g/mol
  • Monoisotopic Mass: 199.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride Security Information

(1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride Pricemore >>

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Additional information on (1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride

Recent Advances in the Study of (1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride (CAS: 1032114-81-0)

The compound (1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride (CAS: 1032114-81-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its 2,4-dimethylphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key advancements in the study of this compound is its optimized synthetic route. Researchers have developed a stereoselective synthesis method that ensures high enantiomeric purity, which is critical for its pharmacological activity. The hydrochloride salt form, in particular, has been noted for its improved solubility and stability, making it more suitable for formulation development. These synthetic improvements have paved the way for more extensive preclinical evaluations.

Pharmacological studies have revealed that (1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo data suggest its potential in targeting central nervous system (CNS) disorders, including depression and anxiety. The compound's ability to cross the blood-brain barrier efficiently has been a focal point of these investigations, highlighting its suitability for CNS-targeted therapies.

In addition to its CNS applications, recent research has explored the compound's role in other therapeutic areas. For instance, studies have investigated its anti-inflammatory and analgesic properties, with promising results in animal models of chronic pain. The mechanism of action appears to involve modulation of inflammatory pathways, although further detailed studies are required to fully elucidate these effects.

Despite these promising findings, challenges remain in the development of (1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride as a therapeutic agent. Issues such as dose-dependent toxicity and the need for more comprehensive pharmacokinetic studies have been identified. Researchers are actively working on addressing these challenges through structural modifications and advanced formulation strategies.

In conclusion, (1S)-1-(2,4-dimethylphenyl)propan-1-amine;hydrochloride (CAS: 1032114-81-0) represents a compound of significant interest in the pharmaceutical industry. Its versatile pharmacological profile and improved synthetic accessibility make it a promising candidate for further development. Ongoing research aims to expand its therapeutic applications and overcome existing limitations, positioning it as a potential lead compound in drug discovery pipelines.

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